Cas no 639084-05-2 (Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate)

• Product Name: Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate
• CAS No: 639084-05-2
• MF: C₁₃H₁₅IN₂O₃
• MW: 374.174275636673
• MDL: MFCD27923773
• CID: 1091733
• PubChem ID: 23071190
• Update Time: 2025-07-01

Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate
• tert-butyl 3-iodo-7-methoxyindazole-1-carboxylate
• AK145854
• AX8283634
• SCHEMBL5476767
• A923185
• 639084-05-2
• AKOS022178601
• C13H15IN2O3
• tert-Butyl3-iodo-7-methoxy-1H-indazole-1-carboxylate
• MFCD27923773
• EN300-12576400
• DB-145146
• CS-0154780
• AS-69301
• C75998
• Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate

• MDL： MFCD27923773
• Inchi： 1S/C13H15IN2O3/c1-13(2,3)19-12(17)16-10-8(11(14)15-16)6-5-7-9(10)18-4/h5-7H,1-4H3
• InChI Key： HFJZJGMJVPARQO-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=C(C=2N(C(=O)OC(C)(C)C)N=1)OC

Computed Properties

• Exact Mass: 374.01274g/mol
• Monoisotopic Mass: 374.01274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 3.5

Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate

Introduction to Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate (CAS No. 639084-05-2)

Tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate (CAS No. 639084-05-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, which is known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an iodine substituent and a methoxy group, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The chemical structure of Tert-butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate consists of a central indazole ring system, which is a fused heterocyclic structure containing nitrogen atoms. The ring is further functionalized with a tert-butyl ester group at the 1-position, an iodine atom at the 3-position, and a methoxy group at the 7-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity.

In recent years, there has been a growing interest in indazole derivatives due to their demonstrated efficacy in various preclinical studies. The iodine substituent, in particular, makes this compound a attractive scaffold for further chemical modifications, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in drug discovery to introduce new functional groups and to create more complex molecular architectures.

One of the most compelling aspects of Tert-butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate is its potential as a building block for the development of novel therapeutic agents. The indazole core is found in several bioactive molecules, including antiviral and anticancer agents. The methoxy group can enhance solubility and metabolic stability, while the tert-butyl ester provides a handle for further derivatization without affecting the core pharmacophore.

Recent research has highlighted the importance of indazole derivatives in addressing unmet medical needs. For instance, studies have shown that certain indazole-based compounds exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The presence of an iodine atom also facilitates the use of this compound in radiolabeling strategies, which are crucial for diagnostic imaging and targeted therapy.

The synthesis of Tert-butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indazole core through cyclization reactions. Subsequent functionalization with an iodine atom at the 3-position is achieved using halogenation techniques. The methoxy group is introduced via methylation reactions, followed by esterification to attach the tert-butyl moiety.

The tert-butyl ester group not only serves as a protecting group during synthesis but also enhances the pharmacokinetic properties of the final drug candidates. This modification can improve oral bioavailability and reduce susceptibility to metabolic degradation. Additionally, the ester group can be hydrolyzed under specific conditions to release active pharmaceutical ingredients (APIs) at targeted sites within the body.

In conclusion, Tert-butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate represents a promising intermediate in pharmaceutical research. Its unique structural features and versatility make it an ideal candidate for further exploration in drug development. As our understanding of biological pathways continues to expand, compounds like this are likely to play a pivotal role in discovering new treatments for various diseases.